Cas no 1822861-49-3 (Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate)

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate structure
1822861-49-3 structure
Product Name:Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
CAS No:1822861-49-3
MF:C11H13BrN2O3S
MW:333.201520681381
MDL:MFCD28133587
CID:4815831
Update Time:2026-02-27

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
    • Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
    • MDL: MFCD28133587
    • Inchi: 1S/C11H13BrN2O3S/c1-11(2,3)17-10(16)14-4-6-8(7(15)5-14)18-9(12)13-6/h4-5H2,1-3H3
    • InChI Key: NXBCSBQYJDBTJT-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(C(CN(C(=O)OC(C)(C)C)C2)=O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 372
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87.7

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 427.7±45.0 °C at 760 mmHg
  • Flash Point: 212.5±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Security Information

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029198975-1g
Tert-butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4h)-carboxylate
1822861-49-3 95%
1g
$833.00 2023-09-02
abcr
AB449970-250 mg
tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
1822861-49-3
250mg
€630.70 2023-04-22
Chemenu
CM365492-1g
tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4h)-carboxylate
1822861-49-3 95%
1g
$834 2022-12-31
abcr
AB449970-100mg
tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate; .
1822861-49-3
100mg
€580.50 2025-04-20
abcr
AB449970-250mg
tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate; .
1822861-49-3
250mg
€950.30 2025-04-20
abcr
AB449970-1g
tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate; .
1822861-49-3
1g
€1493.00 2024-06-06
Enamine
EN300-7421831-0.05g
tert-butyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
1822861-49-3 95.0%
0.05g
$202.0 2025-03-11
Enamine
EN300-7421831-0.1g
tert-butyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
1822861-49-3 95.0%
0.1g
$301.0 2025-03-11
Enamine
EN300-7421831-0.25g
tert-butyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
1822861-49-3 95.0%
0.25g
$431.0 2025-03-11
Enamine
EN300-7421831-0.5g
tert-butyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
1822861-49-3 95.0%
0.5g
$679.0 2025-03-11
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.